Cas no 1806932-47-7 (4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1806932-47-7
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4806172
• Update Time: 2025-06-08

4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-5-3(7(10)11)2-4(9)15-6(5)8(12,13)14/h2,7H,1H3
• InChI Key： LLURYCITNSSPTB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)(F)F)C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806932-47-7) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine, identified by the CAS number 1806932-47-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, characterized by multiple fluorinated substituents and a pyridine core, endows it with unique physicochemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure comprises a pyridine ring substituted with a difluoromethyl group at the 4-position, a fluoro group at the 6-position, a methoxy group at the 3-position, and a trifluoromethyl group at the 2-position. This specific arrangement of fluorinated alkyl and aryl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design. The presence of these fluorine atoms also influences its electronic properties, making it a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has increasingly leveraged fluorinated compounds due to their ability to modulate biological activity, improve pharmacokinetic profiles, and enhance binding affinity to target proteins. The compound 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine exemplifies this trend, as its fluorinated moieties have been shown to contribute to its potential as an intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting kinases, which are overexpressed in various cancers and inflammatory diseases. The difluoromethyl and trifluoromethyl groups are particularly notable for their ability to increase metabolic stability and resistance to enzymatic degradation. Furthermore, the electron-withdrawing nature of these groups can enhance interactions with hydrogen bond donors or acceptors in protein binding pockets, thereby improving drug efficacy.

Recent studies have highlighted the compound's utility in designing inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses and hematological malignancies. For instance, modifications to the pyridine core and fluorinated substituents have been explored to optimize binding affinity to JAK enzymes. Preliminary computational studies suggest that the electron-rich environment created by the methoxy group at the 3-position can interact favorably with acidic residues in the enzyme's active site, further enhancing inhibitory activity.

The synthesis of 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups typically requires specialized methodologies to ensure high selectivity and yield. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions, electrochemical fluorination, and photoredox catalysis have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its significance as a building block for more intricate pharmacophores.

The compound's potential extends beyond kinase inhibition; it has also been investigated as a precursor for developing antiviral agents. The structural features of this pyridine derivative can be modified to target viral proteases or polymerases, which are essential for viral replication. For example, analogs with altered substitution patterns have shown promise in inhibiting HIV protease, a key enzyme in the viral life cycle. The fluoro-substituted pyridines exhibit enhanced resistance to hydrolysis, making them more stable under physiological conditions—a critical attribute for antiviral drugs.

In addition to its therapeutic applications, 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine has found utility in materials science and agrochemical research. Its electron-deficient nature makes it a suitable candidate for designing luminescent materials or organic semiconductors. Furthermore, fluorinated pyridines are frequently employed in crop protection agents due to their ability to improve bioavailability and environmental stability.

The growing interest in this compound underscores its versatility as a chemical entity. As research continues to uncover new biological targets and synthetic methodologies, the applications of 4-(Difluoromethyl)-6-fluoro-3-methoxy-2-(trifluoromethyl)pyridine are expected to expand further. Collaborative efforts between medicinal chemists, computational biologists, and synthetic chemists will be essential in harnessing its full potential for drug discovery and material innovation.